Cas no 71404-99-4 ((S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester)

(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester structure
71404-99-4 structure
Product Name:(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester
CAS No:71404-99-4
MF:C18H18N2O4
MW:326.346524715424
CID:545593
PubChem ID:11771749
Update Time:2025-04-19

(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [2-oxo-1-(phenylmethoxy)-3-azetidinyl]-, phenylmethylester, (S)-
    • (S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
    • (S)-[1-(phenylmethyloxy)-2-oxo-3-azetidinyl]carbamic acid phenylmethyl ester
    • DTXSID00472288
    • AKOS030242701
    • 71404-99-4
    • benzyl N-[(3S)-2-oxo-1-phenylmethoxyazetidin-3-yl]carbamate
    • (S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester
    • Inchi: 1S/C18H18N2O4/c21-17-16(11-20(17)24-13-15-9-5-2-6-10-15)19-18(22)23-12-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,19,22)/t16-/m0/s1
    • InChI Key: BOQJARCVFUIRKV-INIZCTEOSA-N
    • SMILES: O(CC1C=CC=CC=1)N1C([C@H](C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 326.12700
  • Monoisotopic Mass: 326.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.87000
  • LogP: 2.58420

(S)-1-(Benzyloxy)-2-oxo-3-azetidinylcarbamic Acid Benzyl Ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B287500-50mg
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
71404-99-4
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$ 98.00 2023-04-18
TRC
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(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
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$ 397.00 2023-04-18
TRC
B287500-500mg
(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
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$ 764.00 2023-04-18
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(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
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$ 1110.00 2022-06-07
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A2B Chem LLC
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(S)-[1-(Benzyloxy)-2-oxo-3-azetidinyl]carbamic Acid Benzyl Ester
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A2B Chem LLC
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A2B Chem LLC
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